Cas no 40137-24-4 (2,2-Dimethyl-1,3-dioxan-5-amine)

• Product Name: 2,2-Dimethyl-1,3-dioxan-5-amine
• CAS No: 40137-24-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD09056824
• CID: 4456832
• PubChem ID: 11768608
• Update Time: 2025-11-02

2,2-Dimethyl-1,3-dioxan-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1,3-dioxan-5-amine
• 5-Amino-2,2-dimethyl-1,3-dioxane
• 1,3-Dioxan-5-amine, 2,2-dimethyl-
• 5-amino-2,2-di-methyl-1,3-dioxane
• 131696
• 2,2-Dimethyl-[1,3]dioxan-5-ylamine
• DS-3438
• DTXCID60422845
• AKOS006329859
• DTXSID90472030
• EN300-135170
• C75033
• 2,2-Dimethyl-1,3-dioxan-5-amine (with DMSO)
• CS-0135339
• 40137-24-4
• MFCD09056824
• ADLFBRNPQMLXTQ-UHFFFAOYSA-N
• SY113706
• (2,2-dimethyl-1,3-dioxan-5-yl)amine
• 2,2-dimethyl-1,3-dioxan-5-ylamine
• MB07021
• DB-116417
• SCHEMBL177443
• 2,2-dimethyl-5-amino-1,3-dioxane
• QBA13724
• 832-575-6
• 2,2-Dimethyl-1,3-dioxan-5-amine

• MDL： MFCD09056824
• Inchi： 1S/C6H13NO2/c1-6(2)8-3-5(7)4-9-6/h5H,3-4,7H2,1-2H3
• InChI Key： ADLFBRNPQMLXTQ-UHFFFAOYSA-N
• SMILES： O1CC(COC1(C)C)N

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 93.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 0.975±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 169.0±35.0 ºC (760 Torr),
• Flash Point: 57.7±33.2 ºC,
• Solubility: Soluble (283 g/l) (25 º C),

2,2-Dimethyl-1,3-dioxan-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD225562)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2,2-Dimethyl-1,3-dioxan-5-amine

Exploring the Versatile Applications and Properties of 2,2-Dimethyl-1,3-dioxan-5-amine (CAS No. 40137-24-4)

2,2-Dimethyl-1,3-dioxan-5-amine (CAS No. 40137-24-4) is a unique cyclic amine compound that has garnered significant attention in various industrial and research applications. This compound, often referred to as dimethyl dioxanamine, features a six-membered dioxane ring with an amine functional group, making it a valuable intermediate in organic synthesis. Its molecular formula is C6H13NO2, and it exhibits a molecular weight of 131.17 g/mol. The presence of both amine and ether functionalities in its structure allows for diverse reactivity, making it a versatile building block in chemical synthesis.

One of the most notable properties of 2,2-Dimethyl-1,3-dioxan-5-amine is its stability under various conditions, which makes it suitable for use in a wide range of chemical reactions. Researchers have explored its potential in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The compound's ability to act as a ligand or a precursor in catalytic systems has also been investigated, highlighting its importance in modern chemistry. With the growing demand for sustainable and efficient chemical processes, dimethyl dioxanamine derivatives are increasingly being studied for their role in green chemistry initiatives.

In the pharmaceutical industry, 2,2-Dimethyl-1,3-dioxan-5-amine serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its structural features allow for the introduction of additional functional groups, enabling the creation of complex molecules with targeted biological activities. Recent studies have focused on its use in the development of novel drug candidates, particularly in the areas of central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's compatibility with a range of reaction conditions further enhances its utility in drug discovery programs.

The agrochemical sector also benefits from the unique properties of 2,2-Dimethyl-1,3-dioxan-5-amine. Its derivatives have shown promise as intermediates in the synthesis of herbicides, fungicides, and insecticides. The compound's stability and reactivity make it an attractive option for designing new agrochemicals with improved efficacy and environmental profiles. As the agricultural industry continues to seek sustainable solutions, the role of dimethyl dioxanamine-based compounds in developing next-generation crop protection agents is becoming increasingly important.

Beyond its applications in pharmaceuticals and agrochemicals, 2,2-Dimethyl-1,3-dioxan-5-amine has found use in the production of specialty chemicals. Its ability to form stable complexes with metals has led to its exploration in catalysis and material science. Researchers are investigating its potential in the development of advanced materials, such as polymers and coatings, where its unique structural features can impart desirable properties. The compound's versatility underscores its value in both academic and industrial settings.

Recent advancements in synthetic chemistry have further expanded the applications of 2,2-Dimethyl-1,3-dioxan-5-amine. Innovations in catalytic systems and reaction methodologies have enabled more efficient and selective transformations involving this compound. For instance, its use in asymmetric synthesis has opened new avenues for the production of enantiomerically pure compounds, which are highly sought after in the pharmaceutical and fine chemical industries. These developments highlight the compound's potential to address current challenges in chemical synthesis.

Environmental considerations are also driving research into the applications of 2,2-Dimethyl-1,3-dioxan-5-amine. As industries strive to reduce their environmental footprint, the compound's potential as a green chemistry enabler is being explored. Its use in catalytic processes that minimize waste and energy consumption aligns with the principles of sustainable chemistry. Additionally, its biodegradability and low toxicity profile make it an attractive option for environmentally friendly applications.

The market for 2,2-Dimethyl-1,3-dioxan-5-amine is expected to grow in the coming years, driven by its expanding applications and the increasing demand for high-performance chemical intermediates. Industry reports indicate a rising interest in dimethyl dioxanamine derivatives, particularly in regions with strong pharmaceutical and agrochemical sectors. Companies are investing in research and development to explore new uses for this compound, further fueling its market potential.

In conclusion, 2,2-Dimethyl-1,3-dioxan-5-amine (CAS No. 40137-24-4) is a versatile and valuable compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features and reactivity make it a key player in modern chemical synthesis. As research continues to uncover new uses and methodologies involving this compound, its importance in various industries is set to grow. Whether in drug discovery, crop protection, or advanced materials, dimethyl dioxanamine-based compounds are poised to make significant contributions to science and technology.